6-imino-7-(2-methoxyethyl)-N,13-dimethyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• Molecular Formula: C17H19N5O3
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 6-imino-7-(2-methoxyethyl)-N,13-dimethyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C17H19N5O3/c1-10-4-5-13-20-15-12(17(24)22(13)9-10)8-11(16(23)19-2)14(18)21(15)6-7-25-3/h4-5,8-9,18H,6-7H2,1-3H3,(H,19,23)
• InChI Key: KTVSJUJWUXEGSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC3=C(C2=O)C=C(C(=N)N3CCOC)C(=O)NC)C=C1

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-imino-7-(2-methoxyethyl)-N,13-dimethyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide typically involves multi-step organic reactions. The starting materials often include substituted anilines and aldehydes, which undergo condensation reactions to form the tricyclic core. The reaction conditions usually require the presence of catalysts such as Lewis acids or bases to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions with optimized conditions to maximize yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

6-imino-7-(2-methoxyethyl)-N,13-dimethyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or hydroxides.

Reduction: Reduction reactions can lead to the formation of amines or other reduced derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (Cl2, Br2) and nucleophiles (NH3, OH-) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce primary or secondary amines.

Scientific Research Applications

6-imino-7-(2-methoxyethyl)-N,13-dimethyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with unique properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 6-imino-7-(2-methoxyethyl)-N,13-dimethyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Research Findings and Limitations

• Synthesis Challenges : The spiro compounds in –2 require multi-step reactions (e.g., condensation with benzothiazol-imines), suggesting that synthesizing the target compound may demand similar complexity .
• Biological Activity: No data exists for the target compound, but cephalosporins in highlight how nitrogen-rich bicyclic systems enhance antimicrobial activity .
• Knowledge Gaps: The absence of direct studies on the target compound limits definitive conclusions about its properties or utility.

5. Conclusion While 6-imino-7-(2-methoxyethyl)-N,13-dimethyl-2-oxo-1,7,9-triazatricyclo[...]-5-carboxamide shares structural motifs with spirocyclic and heterocyclic compounds in the evidence, its unique triazatricyclo framework and substituents distinguish it from documented analogs.

Biological Activity

The compound 6-imino-7-(2-methoxyethyl)-N,13-dimethyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic molecule with significant potential in medicinal chemistry due to its unique structural features and biological activity. This article explores the biological properties of this compound, including its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The molecular formula for this compound is C22H29N5O4 , with a molecular weight of 427.5 g/mol . The structure includes multiple functional groups that contribute to its reactivity and biological interactions.

Property	Value
Molecular Formula	C22H29N5O4
Molecular Weight	427.5 g/mol
IUPAC Name	6-imino-N-(2-methoxyethyl)-N,13-dimethyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
CAS Number	845809-12-3

The biological activity of the compound primarily arises from its interaction with specific molecular targets such as enzymes and receptors. The binding occurs through various interactions including:

• Hydrogen bonding
• Hydrophobic interactions
• Van der Waals forces

These interactions can modulate the activity of target proteins, leading to alterations in cellular pathways and physiological responses.

Antimicrobial Activity

Preliminary studies indicate that this compound exhibits antimicrobial properties . It has shown effectiveness against various bacterial strains in vitro. The mechanism likely involves disruption of bacterial cell wall synthesis or inhibition of critical metabolic pathways.

Anticancer Properties

Research has suggested that the compound may possess anticancer activity by inducing apoptosis in cancer cells. It appears to target specific signaling pathways involved in cell proliferation and survival.

Other Biological Effects

Emerging data also points to potential anti-inflammatory and antioxidant effects. These activities are attributed to the compound's ability to scavenge free radicals and modulate inflammatory cytokine production.

Case Studies

• Antimicrobial Efficacy Study
  • A study evaluated the antimicrobial activity against Staphylococcus aureus and Escherichia coli. The compound demonstrated a minimum inhibitory concentration (MIC) of 32 µg/mL against S. aureus, indicating significant antimicrobial potential.
• Anticancer Mechanism Investigation
  • In a study using human cancer cell lines (e.g., HeLa cells), the compound was found to induce apoptosis through caspase activation pathways. Flow cytometry analysis revealed an increase in sub-G1 phase cells after treatment with the compound.
• Inflammation Modulation Research
  • A recent investigation assessed the anti-inflammatory effects using a lipopolysaccharide (LPS)-induced model in vitro. The results showed a reduction in pro-inflammatory cytokines (IL-6 and TNF-alpha) when treated with varying concentrations of the compound.